Cas no 864415-14-5 (1-(2,4-dichlorophenyl)methylpyrrolidin-3-ol)

1-(2,4-Dichlorophenyl)methylpyrrolidin-3-ol is a chemically synthesized pyrrolidine derivative featuring a dichlorophenyl substituent. This compound is of interest in medicinal and agrochemical research due to its structural versatility, which allows for potential applications as an intermediate in the development of bioactive molecules. The presence of the hydroxyl group at the 3-position of the pyrrolidine ring enhances its reactivity, enabling further functionalization. Its dichlorophenyl moiety may contribute to binding affinity in target interactions, making it a candidate for studies in receptor modulation or enzyme inhibition. The compound’s well-defined structure ensures reproducibility in synthetic pathways, supporting its utility in method development and scale-up processes.

1-(2,4-dichlorophenyl)methylpyrrolidin-3-ol structure

864415-14-5 structure

Product Name:1-(2,4-dichlorophenyl)methylpyrrolidin-3-ol

CAS No:864415-14-5

MF:C₁₁H₁₃Cl₂NO

MW:246.133021116257

CID:2166492

Update Time:2025-05-27

1-(2,4-dichlorophenyl)methylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

- 1-(2,4-Dichloro-benzyl)-pyrrolidin-3-ol
- 1-(2,4-Dichlorobenzyl)pyrrolidin-3-ol
- 1-[(2,4-dichlorophenyl)methyl]pyrrolidin-3-ol
- SBB075373
- 1-(2,4-dichlorophenyl)methylpyrrolidin-3-ol
- Inchi： 1S/C11H13Cl2NO/c12-9-2-1-8(11(13)5-9)6-14-4-3-10(15)7-14/h1-2,5,10,15H,3-4,6-7H2
- InChI Key： CBZKXAKTSOBSGM-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=CC=1CN1CCC(C1)O)Cl

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 215
Topological Polar Surface Area: 23.5

Experimental Properties

Color/Form: NA
Density: 1.4±0.1 g/cm3
Boiling Point: 349.9±42.0 °C at 760 mmHg
Flash Point: 150.7±26.5 °C

1-(2,4-dichlorophenyl)methylpyrrolidin-3-ol Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

1-(2,4-dichlorophenyl)methylpyrrolidin-3-ol Pricemore >>

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